Calcium phosphide (Ca3P2)

• CAS No.: 1305-99-3
• Product Name: Calcium phosphide (Ca3P2)
• Molecular Formula: Ca3P2
• Molecular Weight: 182.2 g/mol
• IUPAC Name: tricalcium;phosphorus(3-)
• Standard InChI: InChI=1S/3Ca.2P/q3*+2;2*-3
• Standard InChIKey: HMJZRBDFJAQGEY-UHFFFAOYSA-N
• SMILES: [P-3].[P-3].[Ca+2].[Ca+2].[Ca+2]
• Canonical SMILES: [P-3].[P-3].[Ca+2].[Ca+2].[Ca+2]
• Boiling Point: Decomposes
• Colorform: Red-brown crystalline powder or gray lumps; Hygroscopic crystals
• Density: 2.51 at 68 °F (USCG, 1999); 2.51; 2.5 g/cm³
• Melting Point: 2910 °F (USCG, 1999); About 1600 °C; 1600 °C
• Physical Description: Calcium phosphide appears as red-brown crystals to gray granular lumps. It reacts with water to form calcium hydroxide and phosphine, a flammable poisonous gas. Phosphine will normally ignite spontaneously in contact with air. If there is an excess of water this fire of phosphine will not normally ignite surrounding combustible material.; RED-BROWN CRYSTALLINE POWDER OR GREY LUMPS.
• Description: Calcium phosphide appears as red-brown crystals to gray granular lumps. It reacts with water to form calcium hydroxide and phosphine, a flammable poisonous gas. Phosphine will normally ignite spontaneously in contact with air. If there is an excess of water this fire of phosphine will not normally ignite surrounding combustible material.
• Shelf Life: Stable if dry.; Separated from food and feedstuffs and incompatible materials. ...Cool. Dry. Keep in a well-ventilated room.
• Solubility: Insol in alcohol, ether; reacts with water; Decomposed by water to phosphine
• PubChem Compound: 14780
• Last Modified: Nov 11 2021